Cas no 851718-77-9 (N-{3-1-(2-methoxyacetyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{3-1-(2-methoxyacetyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 851718-77-9
• MF: C₂₀H₂₃N₃O₅S
• MW: 417.47872376442
• CID: 6150625
• PubChem ID: 4102850
• Update Time: 2025-05-21

N-{3-1-(2-methoxyacetyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-1-(2-methoxyacetyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• 851718-77-9
• N-(3-(1-(2-methoxyacetyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• F0621-0549
• AKOS005611929
• N-{3-[1-(2-methoxyacetyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• N-[3-[2-(2-methoxyacetyl)-3-(4-methoxyphenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• N-{3-[1-(methoxyacetyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide

• Inchi： 1S/C20H23N3O5S/c1-27-13-20(24)23-19(14-7-9-17(28-2)10-8-14)12-18(21-23)15-5-4-6-16(11-15)22-29(3,25)26/h4-11,19,22H,12-13H2,1-3H3
• InChI Key： LKZYZFAQORVECB-UHFFFAOYSA-N
• SMILES： S(C)(NC1=CC=CC(=C1)C1CC(C2C=CC(=CC=2)OC)N(C(COC)=O)N=1)(=O)=O

Computed Properties

• Exact Mass: 417.13584202g/mol
• Monoisotopic Mass: 417.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{3-1-(2-methoxyacetyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Comprehensive Analysis of N-{3-1-(2-methoxyacetyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS 851718-77-9)

In the realm of pharmaceutical and biochemical research, N-{3-1-(2-methoxyacetyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS 851718-77-9) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and methanesulfonamide moiety, is often studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its pyrazole core, which is a common scaffold in many bioactive compounds.

The compound's CAS number 851718-77-9 serves as a unique identifier in chemical databases, ensuring precise tracking in scientific literature. Its methoxyacetyl and methoxyphenyl groups contribute to its unique physicochemical properties, making it a subject of interest in structure-activity relationship (SAR) studies. These studies are crucial for optimizing drug candidates, especially in the context of targeted therapies and precision medicine, which are currently trending topics in biomedical research.

One of the most searched questions in the field is: "What are the potential therapeutic applications of pyrazole derivatives?" This aligns with the growing interest in N-{3-1-(2-methoxyacetyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide, as pyrazole-based compounds are known for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The compound's dihydro-1H-pyrazol structure further enhances its relevance in modern drug design.

From a synthetic chemistry perspective, the preparation of CAS 851718-77-9 involves multi-step organic reactions, often requiring protective group strategies and catalytic methods. These techniques are frequently discussed in academic forums and are highly relevant to researchers working on heterocyclic chemistry. The compound's methanesulfonamide group also opens avenues for exploring sulfonamide-based inhibitors, a hot topic in enzyme inhibition studies.

In the era of AI-driven drug discovery, compounds like N-{3-1-(2-methoxyacetyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide are being screened virtually for their binding affinities to various biological targets. This approach reduces the time and cost associated with traditional drug development, a point often highlighted in computational chemistry discussions. The compound's lipophilicity and hydrogen-bonding capacity are key parameters evaluated in such studies.

Another trending topic is the green synthesis of complex molecules. Researchers are increasingly focusing on eco-friendly methods to synthesize compounds like CAS 851718-77-9, minimizing hazardous byproducts. This aligns with global efforts toward sustainable chemistry, a subject gaining traction in both academic and industrial settings.

In summary, N-{3-1-(2-methoxyacetyl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS 851718-77-9) represents a fascinating case study in modern medicinal chemistry. Its structural complexity, combined with its potential applications in drug discovery and targeted therapy, makes it a compound worth watching in the coming years. As research continues to unfold, this molecule may well become a cornerstone in the development of next-generation therapeutics.